Cas no 90147-24-3 (2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester)

2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester structure
90147-24-3 structure
Product Name:2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester
CAS No:90147-24-3
MF:C9H6N2O5
MW:222.15434217453
CID:793124
PubChem ID:71430030
Update Time:2025-04-19

2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester
    • cyanomethyl 3-(5-nitrofuran-2-yl)prop-2-enoate
    • DTXSID40848685
    • 90147-24-3
    • Inchi: 1S/C9H6N2O5/c10-5-6-15-9(12)4-2-7-1-3-8(16-7)11(13)14/h1-4H,6H2
    • InChI Key: NQABJVDWTRPRTB-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C=CC(=O)OCC#N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 222.02767130g/mol
  • Monoisotopic Mass: 222.02767130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109Ų
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